2-[2-(2-Carboxyanilino)anilino]benzoic acid

• CAS No.: 6179-91-5
• Molecular Formula: C20H16N2O4
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 2-[2-(2-carboxyanilino)anilino]benzoic acid
• InChI: InChI=1S/C20H16N2O4/c23-19(24)13-7-1-3-9-15(13)21-17-11-5-6-12-18(17)22-16-10-4-2-8-14(16)20(25)26/h1-12,21-22H,(H,23,24)(H,25,26)
• InChI Key: QDNGOZZHJFTOOL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)NC2=CC=CC=C2NC3=CC=CC=C3C(=O)O

Description

2-[2-(2-Carboxyanilino)anilino]benzoic acid is an organic compound with the molecular formula C20H16N2O4 It is known for its complex structure, which includes multiple aromatic rings and carboxyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(2-Carboxyanilino)anilino]benzoic acid typically involves multi-step organic reactions. One common method includes the reaction of 2-aminobenzoic acid with 2-nitrobenzoic acid under specific conditions to form the desired product. The reaction conditions often require a controlled temperature and the presence of catalysts to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors. The process includes the precise control of reaction parameters such as temperature, pressure, and pH to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-[2-(2-Carboxyanilino)anilino]benzoic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The aromatic rings in the compound can undergo substitution reactions with various reagents.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and electrophiles for substitution reactions. The reaction conditions vary depending on the desired product but often involve specific temperatures and solvents.

Major Products

The major products formed from the reactions of this compound depend on the type of reaction. For example, oxidation may yield carboxylated derivatives, while substitution reactions can introduce various functional groups onto the aromatic rings.

Scientific Research Applications

2-[2-(2-Carboxyanilino)anilino]benzoic acid has several scientific research applications, including:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-[2-(2-Carboxyanilino)anilino]benzoic acid involves its interaction with specific molecular targets. The compound can bind to proteins and enzymes, affecting their activity and function. The pathways involved in its mechanism of action are complex and depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 2-[(2-Carboxyanilino)carbonyl]benzoic acid
• 2-[(2-Aminobenzoyl)anilino]benzoic acid
• 2-[(2-Carboxyphenyl)anilino]benzoic acid

Uniqueness

2-[2-(2-Carboxyanilino)anilino]benzoic acid is unique due to its specific arrangement of functional groups and aromatic rings. This unique structure imparts distinct chemical properties and reactivity, making it valuable for various applications in scientific research and industry.